5-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95%

• IUPAC Name: 2-chloro-5-(3-fluoro-5-hydroxyphenyl)benzonitrile
• InChI: InChI=1S/C13H7ClFNO/c14-13-2-1-8(3-10(13)7-16)9-4-11(15)6-12(17)5-9/h1-6,17H
• InChI Key: FEBXUCDHUKTNAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)F)O)C#N)Cl
• Molecular Formula: C13H7ClFNO
• DSSTOX Substance ID: DTXSID70684376
• Molecular Weight: 247.65 g/mol
• CAS RN: 1261895-54-8

Description

5-(4-Chloro-3-cyanophenyl)-3-fluorophenol (95%) is a compound used in a variety of scientific research applications. It is a white to off-white crystalline solid with a molecular formula of C₁₃H₇ClFN₂O and a molecular weight of 270.67 g/mol. It is soluble in many organic solvents and has a melting point of 142-144 °C. 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol is used as a reagent in the synthesis of various compounds, as well as in the synthesis of pharmaceuticals and other chemicals.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol is not well understood. However, it is believed that the compound acts as an electron-withdrawing group, which can affect the reactivity of the reaction. It is also believed that the compound can act as a Lewis acid, which can affect the reactivity of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol are not well understood. However, it is believed that the compound can act as a pro-oxidant, which can affect the metabolism of cells. It is also believed that the compound can affect the expression of certain genes, which can affect the functioning of cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol in laboratory experiments include its low cost, its availability, and its ease of use. The compound is also relatively non-toxic and has a low environmental impact. However, the compound is not very stable and can be degraded by light and heat. Additionally, the compound can be difficult to store and handle due to its low melting point.

Future Directions

The future directions for 5-(4-Chloro-3-cyanophenyl)-3-fluorophenol include further research into its biochemical and physiological effects, as well as its potential applications in drug design and development. Additionally, further research into the synthesis of the compound and its derivatives is needed. Additionally, further research into the use of the compound in the synthesis of polymers and other materials is needed. Furthermore, further research into the stability of the compound and its derivatives is needed. Finally, further research into the use of the compound in the synthesis of pharmaceuticals and other chemicals is needed.

Synthesis Methods

5-(4-Chloro-3-cyanophenyl)-3-fluorophenol is synthesized via a method known as the Prins reaction. This method involves the reaction of a phenol with a nitrile in the presence of a base and an acid catalyst. The reaction is carried out in a polar aprotic solvent such as dimethylformamide or dimethyl sulfoxide. The reaction is typically carried out at a temperature of around 80 °C and a pressure of 1-2 atmospheres.

Scientific Research Applications

5-(4-Chloro-3-cyanophenyl)-3-fluorophenol is used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including pharmaceuticals and other chemicals. It has also been used in the synthesis of polymers and in the synthesis of polymeric materials. It has also been used in the synthesis of organic compounds and in the synthesis of organometallic compounds.